Cas no 4711-62-0 (Ethanone,1,1'-(4-hydroxy-1,3-naphthalenediyl)bis- (9CI))

• Product name: Ethanone,1,1'-(4-hydroxy-1,3-naphthalenediyl)bis- (9CI)
• CAS No: 4711-62-0
• MF: C₁₄H₁₂O₃
• MW: 228.24328
• CID: 334198
• PubChem ID: 230787

Ethanone,1,1'-(4-hydroxy-1,3-naphthalenediyl)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone,1,1'-(4-hydroxy-1,3-naphthalenediyl)bis- (9CI)
• 1-(3-acetyl-4-hydroxynaphthalen-1-yl)ethanone
• 1,1'-(4-hydroxynaphthalene-1,3-diyl)diethanone
• 2,4-Diacetyl-[1]naphthol
• AC1L5KA7
• AC1Q5GBA
• AG-J-48868
• AR-1B3495
• CTK4I9736
• KST-1B5262
• NSC26070
• 1-(3-acetyl-4-hydroxynaphthalen-1-yl)ethan-1-one
• NSC-26070
• DTXSID00282480
• 4711-62-0

• Inchi： InChI=1S/C14H12O3/c1-8(15)12-7-13(9(2)16)14(17)11-6-4-3-5-10(11)12/h3-7,17H,1-2H3
• InChI Key： LCSMZQPYTFSOJD-UHFFFAOYSA-N
• SMILES： CC(C1C=C(C(=O)C)C2=CC=CC=C2C=1O)=O

Computed Properties

• Exact Mass: 228.07866
• Monoisotopic Mass: 228.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.233
• Boiling Point: 452°Cat760mmHg
• Flash Point: 241.3°C
• Refractive Index: 1.632
• PSA: 54.37
• LogP: 2.95060